Cas no 2229250-75-1 (2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid)

2-(2,5-Difluoro-4-methylphenyl)-2-methylpropanoic acid is a fluorinated aromatic carboxylic acid derivative characterized by its unique structural features, including a difluoromethylphenyl core and a tertiary carboxylic acid group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a synthetic intermediate or bioactive scaffold. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the methyl substituents influence steric and electronic properties. Its well-defined molecular structure allows for precise modifications in drug discovery and material science applications. The compound is typically supplied in high purity, ensuring reliability for experimental use. Proper handling and storage under inert conditions are recommended to maintain stability.
2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid structure
2229250-75-1 structure
Product Name:2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid
CAS No:2229250-75-1
MF:C11H12F2O2
MW:214.208590507507
CID:6599599
PubChem ID:142721367
Update Time:2025-10-28

2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid
    • EN300-1757983
    • 2229250-75-1
    • Inchi: 1S/C11H12F2O2/c1-6-4-9(13)7(5-8(6)12)11(2,3)10(14)15/h4-5H,1-3H3,(H,14,15)
    • InChI Key: XTFCSJXKSWVKIT-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C(=CC=1C(C(=O)O)(C)C)F

Computed Properties

  • Exact Mass: 214.08053595g/mol
  • Monoisotopic Mass: 214.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid

Research Brief on 2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid (CAS: 2229250-75-1)

2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid (CAS: 2229250-75-1) is a novel small-molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethylphenyl and methylpropanoic acid structural motifs, has shown promising potential in various therapeutic applications, including anti-inflammatory and metabolic disorder treatments. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy, positioning it as a candidate for further preclinical and clinical development.

Recent research has highlighted the compound's ability to modulate key signaling pathways involved in inflammation and metabolic regulation. Specifically, 2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid has been shown to inhibit the activity of pro-inflammatory cytokines such as TNF-α and IL-6, while simultaneously enhancing the expression of anti-inflammatory mediators. These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its impact on metabolic pathways has been explored, with preliminary data indicating its role in improving insulin sensitivity and lipid metabolism, making it a candidate for metabolic syndrome and type 2 diabetes research.

The synthesis and optimization of 2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid have been a focal point of recent studies. Researchers have developed efficient synthetic routes to produce the compound with high yield and purity, ensuring its suitability for further pharmacological evaluation. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the compound's structural integrity and purity. These efforts have laid a solid foundation for subsequent in vitro and in vivo studies, which are critical for understanding its therapeutic potential and safety profile.

In vitro studies have demonstrated the compound's potent bioactivity at low micromolar concentrations, with minimal cytotoxicity observed in various cell lines. These results underscore its selectivity and potential for therapeutic use. In vivo studies using animal models have further validated its efficacy, showing significant reduction in inflammatory markers and improvement in metabolic parameters. Notably, the compound exhibited favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are essential for its development as a drug candidate.

Despite these promising findings, challenges remain in the development of 2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid. Further studies are needed to fully elucidate its long-term safety profile, potential off-target effects, and optimal dosing regimens. Additionally, the compound's mechanism of action at the molecular level requires deeper investigation to identify potential biomarkers for patient stratification and personalized medicine approaches. Collaborative efforts between academia and industry will be crucial to address these challenges and accelerate the translation of this compound from bench to bedside.

In conclusion, 2-(2,5-difluoro-4-methylphenyl)-2-methylpropanoic acid (CAS: 2229250-75-1) represents a promising therapeutic agent with dual anti-inflammatory and metabolic regulatory properties. Recent advancements in its synthesis, characterization, and preclinical evaluation have provided a strong rationale for its continued development. As research progresses, this compound may emerge as a valuable addition to the arsenal of treatments for inflammatory and metabolic disorders, addressing unmet medical needs in these areas.

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